1-(1H-imidazol-2-yl)propan-1-amine

• Molecular Formula: C6H11N3
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 1-(1H-imidazol-2-yl)propan-1-amine
• InChI: InChI=1S/C6H11N3/c1-2-5(7)6-8-3-4-9-6/h3-5H,2,7H2,1H3,(H,8,9)
• InChI Key: IAADPEJYEZPFOT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC=CN1)N

Description

1-(1H-imidazol-2-yl)propan-1-amine is a compound that belongs to the imidazole family, characterized by a five-membered ring containing two nitrogen atoms. Imidazole derivatives are known for their broad range of chemical and biological properties, making them valuable in various fields such as chemistry, biology, and medicine .

Preparation Methods

The synthesis of 1-(1H-imidazol-2-yl)propan-1-amine typically involves the cyclization of amido-nitriles or other precursors under specific conditions. One common method includes the use of glyoxal and ammonia, which leads to the formation of the imidazole ring . Industrial production methods often involve the use of catalysts and controlled reaction environments to ensure high yield and purity .

Chemical Reactions Analysis

1-(1H-imidazol-2-yl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions often involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and alkylating agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(1H-imidazol-2-yl)propan-1-amine has numerous applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: Imidazole derivatives are known for their antimicrobial and antifungal properties.

Medicine: This compound is used in the development of drugs for treating various diseases, including infections and inflammatory conditions.

Industry: It is utilized in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-(1H-imidazol-2-yl)propan-1-amine involves its interaction with specific molecular targets and pathways. For instance, it can inhibit certain enzymes or receptors, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

1-(1H-imidazol-2-yl)propan-1-amine can be compared with other imidazole derivatives such as:

Clemizole: An antihistaminic agent.

Etonitazene: An analgesic.

Omeprazole: An antiulcer agent. What sets this compound apart is its unique structure, which allows for specific interactions and applications that may not be possible with other imidazole derivatives.